Cas no 61327-65-9 (pyrimidine, 2-butyl- (9ci))
pyrimidine, 2-butyl- (9ci) structure
Product Name:pyrimidine, 2-butyl- (9ci)
CAS No:61327-65-9
MF:C8H12N2
MW:136.194281578064
CID:954330
PubChem ID:12343989
Update Time:2025-04-19
pyrimidine, 2-butyl- (9ci) Chemical and Physical Properties
Names and Identifiers
-
- pyrimidine, 2-butyl- (9ci)
- butylpyrimidine
- 61327-65-9
- 2-butylpyrimidine
- SCHEMBL1108475
-
- Inchi: 1S/C8H12N2/c1-2-3-5-8-9-6-4-7-10-8/h4,6-7H,2-3,5H2,1H3
- InChI Key: ZXAIYDYMRWTSSV-UHFFFAOYSA-N
- SMILES: N1C=CC=NC=1CCCC
Computed Properties
- Exact Mass: 136.100048391g/mol
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 77.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 25.8Ų
pyrimidine, 2-butyl- (9ci) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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